Cas no 1368901-72-7 (2-(4-phenoxyphenyl)piperazine)

• Product Name: 2-(4-phenoxyphenyl)piperazine
• CAS No: 1368901-72-7
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• CID: 6232504
• PubChem ID: 82298874
• Update Time: 2025-11-02

2-(4-phenoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-phenoxyphenyl)piperazine
• EN300-19935676
• 1368901-72-7

• Inchi： 1S/C16H18N2O/c1-2-4-14(5-3-1)19-15-8-6-13(7-9-15)16-12-17-10-11-18-16/h1-9,16-18H,10-12H2
• InChI Key： NASNNRDIVCZETE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C1CNCCN1

Computed Properties

• Exact Mass: 254.141913202g/mol
• Monoisotopic Mass: 254.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-(4-phenoxyphenyl)piperazine

Comprehensive Guide to 2-(4-phenoxyphenyl)piperazine (CAS No. 1368901-72-7): Properties, Applications, and Market Insights

2-(4-phenoxyphenyl)piperazine (CAS No. 1368901-72-7) is a specialized piperazine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique phenoxyphenyl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a piperazine ring with a 4-phenoxyphenyl group, making it valuable for drug discovery and material science applications. Researchers and industry professionals frequently search for terms like "2-(4-phenoxyphenyl)piperazine uses", "CAS 1368901-72-7 supplier", and "piperazine derivatives in medicine", reflecting its growing relevance.

The physicochemical properties of 2-(4-phenoxyphenyl)piperazine contribute to its utility in various applications. With a molecular formula of C₁₆H₁₈N₂O, this compound exhibits moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO), which is critical for its use in laboratory settings. Its melting point and stability under standard conditions make it suitable for storage and transport. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of piperazine-based compounds to reduce environmental impact, aligning with global sustainability goals.

In the pharmaceutical industry, 2-(4-phenoxyphenyl)piperazine is explored as a building block for central nervous system (CNS) drugs. Its structural features are associated with potential interactions with serotonin and dopamine receptors, making it a candidate for treating neurological disorders. Queries such as "piperazine derivatives in CNS drug development" and "1368901-72-7 pharmacological activity" highlight its therapeutic potential. Additionally, the compound’s role in catalysis and polymer chemistry is under investigation, particularly in creating high-performance materials.

The market demand for 2-(4-phenoxyphenyl)piperazine is driven by its applications in drug discovery and material science. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of research institutions and pharmaceutical companies. Keywords like "buy 2-(4-phenoxyphenyl)piperazine" and "CAS 1368901-72-7 price" are commonly searched, reflecting commercial interest. Regulatory compliance and quality control remain paramount, ensuring the compound meets industry standards for purity and safety.

Emerging research areas, such as computational chemistry and AI-driven drug design, are leveraging 2-(4-phenoxyphenyl)piperazine for virtual screening and molecular modeling. This aligns with the rise of digital transformation in chemistry, a hot topic among researchers. Searches for "piperazine derivatives in silico studies" and "1368901-72-7 molecular docking" underscore this trend. The compound’s adaptability to advanced analytical techniques, such as HPLC and mass spectrometry, further enhances its appeal.

In summary, 2-(4-phenoxyphenyl)piperazine (CAS No. 1368901-72-7) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and catalysis. Its unique structure and properties make it a valuable asset for researchers and industries alike. By staying updated on trends like green synthesis and AI-aided discovery, stakeholders can maximize its potential while adhering to ethical and regulatory standards.